Cas no 922924-80-9 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide
• CAS No: 922924-80-9
• MF: C₂₀H₁₇N₃OS₂
• MW: 379.49848151207
• CID: 5497678
• PubChem ID: 18585565
• Update Time: 2025-08-05

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024468848
• F2812-0421
• VU0500383-1
• 922924-80-9
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-phenylsulfanylbutanamide
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-(phenylsulfanyl)butanamide
• N-(4-(4-cyanophenyl)thiazol-2-yl)-4-(phenylthio)butanamide
• N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

• Inchi： 1S/C20H17N3OS2/c21-13-15-8-10-16(11-9-15)18-14-26-20(22-18)23-19(24)7-4-12-25-17-5-2-1-3-6-17/h1-3,5-6,8-11,14H,4,7,12H2,(H,22,23,24)
• InChI Key： HJOFXZCYXDAPGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCC(NC1=NC(=CS1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 379.08130452g/mol
• Monoisotopic Mass: 379.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 119Ų

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

Introduction to N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 922924-80-9)

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide, a compound with the CAS number 922924-80-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural features, including the presence of a thiazole ring and various functional groups such as a cyanophenyl moiety and a phenylsulfanyl group, make it a promising candidate for further investigation.

The thiazole core is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active compounds. Its ability to interact with various biological targets makes it an attractive scaffold for drug development. In particular, the combination of the thiazole ring with the 4-cyanophenyl group introduces additional potential sites for interaction with biological receptors, enhancing the compound's pharmacological profile.

The amide functional group at the 4-position of the butanamide chain further contributes to the compound's versatility. Amides are known for their stability and ability to form hydrogen bonds, which can be crucial for binding affinity and selectivity. The presence of both polar and non-polar regions in N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide suggests that it may exhibit favorable solubility properties, making it suitable for formulation into various pharmaceutical delivery systems.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiazole derivatives have shown remarkable promise in treating a variety of diseases, including infectious diseases, cancer, and neurological disorders. The structural motif of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide aligns well with this trend, positioning it as a valuable asset in the quest for novel therapeutic agents.

The cyanophenyl group is particularly noteworthy due to its electron-withdrawing nature, which can influence the electronic properties of the molecule. This feature may enhance interactions with biological targets by modulating charge distribution and binding affinity. Additionally, the phenylsulfanyl group introduces a sulfur atom into the structure, which can participate in various chemical reactions and interactions. Sulfur-containing compounds are often associated with bioactivity and have been extensively studied for their potential therapeutic effects.

In terms of synthetic chemistry, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide presents an intriguing challenge due to its complex architecture. The synthesis of such molecules requires careful planning and optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently than ever before. Techniques such as cross-coupling reactions and transition metal catalysis have been instrumental in facilitating the synthesis of this compound.

The pharmacological evaluation of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide is currently underway in several research laboratories. Preliminary studies suggest that it exhibits promising activity against various biological targets. For instance, its interaction with enzymes and receptors relevant to inflammatory pathways has been observed in vitro. These findings underscore the potential of this compound as a lead molecule for further development.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes and affinity of compounds like N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide to biological targets with high accuracy. These predictions guide experimental efforts and help optimize lead structures for improved efficacy and selectivity.

The development of novel pharmaceutical agents is a multi-step process that involves several stages of testing and validation. From initial discovery to clinical trials, each step is critical in determining the success of a drug candidate. N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide represents an early but promising stage in this process. Its unique structural features and preliminary pharmacological activity make it a compelling candidate for further investigation.

In conclusion, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 922924-80-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups and heterocyclic core positions it as a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges.